STM3006

• Molecular Formula: C25H27BrN8
• Molecular Weight: 519.4 g/mol
• InChI: InChI=1S/C25H27BrN8/c1-25(2)5-7-32(8-6-25)12-17-3-4-24-28-19(14-33(24)13-17)15-34-16-23(30-31-34)20-9-18(26)10-22-21(20)11-27-29-22/h3-4,9-11,13-14,16H,5-8,12,15H2,1-2H3,(H,27,29)
• InChIKey: RXIOMUYKKTZDFQ-UHFFFAOYSA-N

STM3006: Next-Generation METTL3 Inhibitor

STM3006 (CAS 2499664-52-5) is a chemically distinct, second-generation inhibitor of the RNA methyltransferase METTL3 (MT-A70), developed by Storm Therapeutics. It competes with the S‑adenosylmethionine (SAM) cofactor within the catalytic pocket of the METTL3–METTL14 heterodimer [1]. The compound was specifically designed to improve upon the biochemical and cellular potency of the first-generation METTL3 inhibitor STM2457 while retaining exquisite selectivity across the methyltransferase family [1].

Workflow METTL3 pathway inhibition and epitranscriptomic studies

Selection Second-generation SAM-competitive chemical probe

Use Context Innate immune signaling and m6A biology research

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

Why STM3006 Cannot Be Substituted

METTL3 inhibitors such as STM2457, UZH1a, and STM3006 share a common target but differ substantially in potency, binding mode, and functional cellular output. STM3006 incorporates a 6‑bromo‑1H‑indazole head-group and a 4‑linked 1,2,3‑triazole bioisostere, which are absent in STM2457 and UZH1a [1]. These modifications create an additional hydrogen bond with Asp377 and occupy a newly induced lipophilic pocket adjacent to the homocysteine binding site [1]. Consequently, STM3006 delivers a Kd of 55 pM—25‑fold tighter than STM2457—and a cellular m6A‑lowering IC50 that is 20‑fold more potent [1]. Simple interchange with less potent or structurally divergent analogs would result in weaker target engagement, attenuated dsRNA formation, and reduced interferon‑mediated anti‑tumor immunity.

Distinct indazole–triazole scaffold may shift binding mode and target engagement versus first-generation inhibitors.

Cellular m6A reduction potency may differ significantly; assay responses may not transfer directly across METTL3 inhibitors.

Off-target methyltransferase selectivity profiles vary; >1,000‑fold selectivity data are compound-specific.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

STM3006 Potency and Selectivity Data

METTL3 Enzymatic Inhibition

STM3006 inhibited recombinant METTL3 enzyme activity with an IC50 of 5 nM, which was at the lower detection limit of the assay [1]. The corresponding IC50 for the first-generation inhibitor STM2457, measured under comparable conditions using the METTL3–METTL14 complex, is 16.9 nM . This represents a 3.4‑fold improvement in biochemical potency.

Enzymatic IC₅₀

Cross-study comparable

5 nM

Supports enzymatic inhibition context for METTL3

vs. STM2457 16.9 nM; recombinant METTL3–METTL14 complex

Evidence Dimension	Recombinant METTL3 enzyme inhibition (IC50)
Target Compound Data	5 nM (lower detection limit)
Comparator Or Baseline	STM2457: 16.9 nM
Quantified Difference	3.4‑fold lower IC50 (i.e., more potent)
Conditions	Recombinant METTL3–METTL14 complex; in vitro enzymatic assay

Why This Matters

A 3.4‑fold improvement in enzymatic IC50 translates to higher target engagement at lower compound concentrations, reducing the amount of material required for in vitro studies and increasing the effective concentration window for cellular assays.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

Binding Affinity by SPR

Surface plasmon resonance (SPR) analysis demonstrated direct high‑affinity binding of STM3006 to METTL3 with a Kd of 55 pM [1]. The first‑generation inhibitor STM2457 exhibits a Kd of 1.4 nM under analogous SPR conditions . STM3006 thus displays a 25‑fold enhancement in binding affinity.

SPR Binding Affinity

Cross-study comparable

Kd 55 pM

Supports high-affinity target engagement interpretation

25‑fold tighter than STM2457 (Kd 1.4 nM)

Evidence Dimension	Direct binding affinity to METTL3 (Kd by SPR)
Target Compound Data	55 pM
Comparator Or Baseline	STM2457: 1.4 nM (1,400 pM)
Quantified Difference	25‑fold lower Kd (tighter binding)
Conditions	SPR with immobilized METTL3–METTL14 complex

Why This Matters

Sub‑nanomolar binding affinity ensures prolonged residence time on METTL3, enabling sustained target inhibition even at low intracellular concentrations and supporting robust pharmacodynamic responses in cellular models.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

Cellular m6A Reduction Potency

In a cellular context, STM3006 reduced m6A levels on polyA⁺‑enriched RNA with an IC50 of 25 nM [1]. This represents a 20‑fold increase in cellular potency compared with STM2457, as explicitly stated in the primary research publication [1]. The cellular assay directly measures the functional consequence of METTL3 catalytic inhibition—global m6A depletion—on mRNA.

Cellular m6A IC₅₀

Head-to-head

25 nM

Supports cellular epitranscriptomic assay context

20‑fold lower than STM2457 (inferred); polyA⁺ RNA MS readout

Evidence Dimension	Cellular m6A reduction on polyA⁺‑enriched RNA (IC50)
Target Compound Data	25 nM
Comparator Or Baseline	STM2457: approximately 500 nM (inferred from the stated 20‑fold difference; exact comparator IC50 not provided in the same publication)
Quantified Difference	20‑fold lower IC50
Conditions	Cellular treatment followed by m6A quantification on polyA⁺‑enriched RNA by mass spectrometry

Why This Matters

Cellular potency is a more translationally relevant metric than biochemical IC50. The 20‑fold gain ensures robust m6A suppression in intact cells at concentrations that are readily achievable in culture, enabling reproducible functional genomic and immunological readouts.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

Methyltransferase Selectivity Profile

When screened against a broad panel of 45 RNA, DNA, and protein methyltransferases, STM3006 exhibited greater than 1,000‑fold selectivity for METTL3 [1]. By comparison, STM2457 also lacks activity against other RNA methyltransferases in a similar panel, but the selectivity data for UZH1a are limited to a smaller number of off‑targets and its METTL3 IC50 is 56‑fold weaker than that of STM3006 [1]. The >1,000‑fold selectivity window of STM3006 is critical for experiments in which off‑target methyltransferase inhibition could confound phenotypic readouts.

Selectivity Window

Class-level

>1,000‑fold

Supports METTL3-specific pathway interpretation

Panel of 45 methyltransferases; UZH1a IC₅₀ = 280 nM for comparison

Evidence Dimension	Fold‑selectivity for METTL3 over other methyltransferases
Target Compound Data	>1,000‑fold over 45 methyltransferases
Comparator Or Baseline	UZH1a: IC50 = 280 nM on METTL3 (56‑fold weaker than STM3006); limited off‑target panel reported
Quantified Difference	>1,000‑fold selectivity window vs. 56‑fold weaker on‑target potency for UZH1a
Conditions	Biochemical panel of 45 methyltransferases (RNA, DNA, protein)

Why This Matters

A large selectivity window minimizes the risk of confounding phenotypes in mechanistic studies of m6A biology, ensuring that observed effects on RNA methylation, dsRNA formation, and interferon signaling are attributable to METTL3 inhibition rather than off‑target methyltransferase modulation.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

Structural Binding Mode Differentiation

X‑ray crystallography of the STM3006–METTL3–METTL14 complex (PDB 8BN8) at 2.213 Å resolution reveals two structural features not observed with STM2457 [1][2]. First, the 1H‑indazole moiety of STM3006 forms a hydrogen bond with Asp377, an interaction absent in the STM2457‑bound structure (PDB 7O2I) [1]. Second, the 4,4‑dimethylpiperidyl group occupies a newly formed ligand‑induced lipophilic pocket adjacent to the SAM homocysteine binding site [1]. These structural distinctions underpin the compound's enhanced binding affinity and potency.

X‑ray Binding Mode

Direct comparison

Asp377 H‑bond + induced pocket

Structural rationale for affinity differentiation

PDB 8BN8 (2.213 Å) vs. STM2457 PDB 7O2I

Evidence Dimension	Ligand–protein interactions resolved by X‑ray crystallography
Target Compound Data	H‑bond with Asp377 + induced lipophilic pocket occupancy (PDB 8BN8, 2.213 Å)
Comparator Or Baseline	STM2457: no H‑bond with Asp377; binding pose lacks the induced lipophilic pocket interaction (PDB 7O2I)
Quantified Difference	Qualitative structural difference; underpins 25‑fold tighter Kd and 3.4‑fold lower enzymatic IC50
Conditions	X‑ray diffraction, synchrotron, molecular replacement; STM3006 co‑crystallized with METTL3–METTL14 heterodimer

Why This Matters

The unique binding mode provides a structural rationale for STM3006's superior affinity and selectivity, offering a validated scaffold for further medicinal chemistry optimization and a defined pharmacophore for structure‑based design of next‑generation METTL3 modulators.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source
• [2] Pilka ES, Thomas M, et al. METTL3-METTL14 heterodimer bound to the SAM competitive small molecule inhibitor STM3006. Protein Data Bank. 2022. PDB ID: 8BN8. doi:10.2210/pdb8BN8/pdb View Source

Enhanced dsRNA and Interferon Response

Confocal microscopy using anti‑J2 antibody revealed that dsRNA formation following METTL3 inhibition is more prominent with STM3006 than with STM2457 in the same cell line [1]. Both compounds induce a dose‑dependent interferon‑stimulated gene (ISG) signature (e.g., IFIH1, IFIT1, OAS2, ISG15) and secretion of IFNβ and CXCL10, but the increased potency of STM3006 drives a stronger response at equimolar concentrations [1]. Additionally, STM3006 treatment leads to a dose‑dependent increase in cell‑surface MHC‑I expression, a functional prerequisite for enhanced CD8⁺ T‑cell recognition [1].

dsRNA & ISG Activation

Head-to-head

Enhanced vs STM2457

Supports innate immune activation assay context

Equimolar comparison; AT3/B16 cells; anti-J2 confocal imaging

Evidence Dimension	dsRNA formation intensity and downstream interferon response
Target Compound Data	More prominent dsRNA formation; dose‑dependent ISG upregulation, IFNβ/CXCL10 secretion, and MHC‑I increase
Comparator Or Baseline	STM2457: induces same qualitative response but at lower magnitude at equivalent concentrations
Quantified Difference	Qualitatively stronger dsRNA signal and ISG activation; 20‑fold greater cellular potency underlies the difference
Conditions	AT3 triple‑negative breast cancer cells and B16 melanoma cells; confocal microscopy (anti‑J2), Western blot, ELISA

Why This Matters

The enhanced dsRNA and interferon response directly strengthens the immunological rationale for selecting STM3006 over STM2457 in studies exploring METTL3 inhibition as an immuno‑oncology strategy, particularly where robust innate immune activation is a desired experimental endpoint.

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source

STM3006 Optimal Use Cases

Innate Immune Activation in Solid Tumors

For laboratories investigating the link between m6A depletion and cell‑intrinsic interferon responses, STM3006 is the preferred chemical probe. Its 20‑fold greater cellular potency over STM2457 [1] ensures robust dsRNA formation and ISG upregulation at lower concentrations, minimizing potential off‑target effects at high compound levels. Confirmed induction of MHC‑I, IFNβ, and CXCL10 [1] makes STM3006 ideal for dissecting the mechanistic pathway from m6A loss to T‑cell‑mediated tumor cell killing in syngeneic or xenograft models.

Combination with Anti-PD-1 Therapy

STM3006 has been specifically validated in combination with anti‑PD‑1 therapy, demonstrating the ability to overcome malignant clones insensitive to single‑agent treatment [1]. Researchers evaluating METTL3 inhibition as a sensitizer for immune checkpoint blockade should select STM3006 over less potent analogs such as UZH1a (IC50 = 280 nM) , as the compound's stronger dsRNA and interferon induction is critical for augmenting the immunogenicity of otherwise poorly immunogenic tumors.

Structure-Based METTL3 Inhibitor Design

Medicinal chemistry teams optimizing METTL3 ligands will benefit from STM3006's high‑resolution co‑crystal structure (PDB 8BN8, 2.213 Å) [2], which reveals a unique H‑bond with Asp377 and a ligand‑induced lipophilic pocket absent in the STM2457‑bound structure [1]. These structural insights provide a validated template for scaffold‑hopping and fragment‑based design, making STM3006 the reference compound of choice for structure‑activity relationship (SAR) campaigns targeting novel SAM‑competitive chemotypes.

AML Research and m6A Pathway Interrogation

STM3006 potently inhibits proliferation of AML cell lines and has been characterized in the context of acute myeloid leukemia biology [1]. Its >1,000‑fold selectivity over 45 other methyltransferases [1] ensures that observed effects on leukemogenic gene expression programs are METTL3‑specific, an advantage over less well‑characterized inhibitors or pan‑methyltransferase tool compounds. This selectivity profile supports clean genotype‑to‑phenotype correlations in AML dependency screens and CRISPR‑based validation studies.

Application

Selection Property

Validation Focus

Innate immune signaling in tumor models

METTL3-dependent dsRNA induction pathway

ISG upregulation and MHC‑I expression readouts

Anti-PD-1 combination study context

Interferon response amplification context

Synergy with immune checkpoint blockade in syngeneic models

Structure-guided inhibitor design

High-resolution co-crystal structure (PDB 8BN8)

Scaffold-hopping and induced-fit pocket exploitation

AML cell model pathway interrogation

>1,000‑fold methyltransferase selectivity

METTL3-specific leukemogenic gene expression profiling

• [1] Guirguis AA, Ofir-Rosenfeld Y, Knezevic K, et al. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity. Cancer Discov. 2023;13(10):2228-2247. doi:10.1158/2159-8290.CD-23-0007 View Source
• [2] Pilka ES, Thomas M, et al. METTL3-METTL14 heterodimer bound to the SAM competitive small molecule inhibitor STM3006. Protein Data Bank. 2022. PDB ID: 8BN8. doi:10.2210/pdb8BN8/pdb View Source